Cas no 18524-18-0 (D-threo-Pent-1-enitol,1,2-dideoxy-4,5-O-(1-methylethylidene)-)

• Product Name: D-threo-Pent-1-enitol,1,2-dideoxy-4,5-O-(1-methylethylidene)-
• CAS No: 18524-18-0
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 123047
• PubChem ID: 10583056
• Update Time: 2025-04-18

D-threo-Pent-1-enitol,1,2-dideoxy-4,5-O-(1-methylethylidene)- Chemical and Physical Properties

Names and Identifiers

• D-threo-Pent-1-enitol,1,2-dideoxy-4,5-O-(1-methylethylidene)-
• (3R,4R)-4,5-ISOPROPYLIDENE PENT-2-EN-3-OL
• (1R)-1-(2,2-dimethyl-1,3-dioxolan-4-yl)prop-2-en-1-ol
• (2R,3R)-1,2-O-isopropylidene-4-pentene-1,2,3-triol
• (2R,3R)-3-hydroxy-1,2-methylethylidenedioxy-4-pentene
• (3R)-hydroxy-(4R)-5-isopropylidine-1-pentene
• (R)-1-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)prop-2-en-1-ol
• (R)-1-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)-prop-2-en-1-ol
• 1-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)prop-2-en-1-ol
• AGN-PC-004KZI
• SureCN2259710
• 1,2-dideoxy-4,5-O-(1-Methylethylidene)-D-threo-Pent-1-enito
• (1R)-1-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]prop-2-en-1-ol
• (S,R)-4,5-Isopropylidene-3-hydroxypent-2-ene
• 18524-18-0
• AKOS006285435

• Inchi： 1S/C8H14O3/c1-4-6(9)7-5-10-8(2,3)11-7/h4,6-7,9H,1,5H2,2-3H3/t6-,7-/m1/s1
• InChI Key： SGAHBTSLTNIYOK-RNFRBKRXSA-N
• SMILES： O1C(C)(C)OC[C@@H]1[C@@H](C=C)O

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.027
• Boiling Point: 215.1°Cat760mmHg
• Flash Point: 100.2°C
• Refractive Index: 1.452
• PSA: 38.69000
• LogP: 0.68480